1-([2,3'-Bipyridin]-3-ylmethyl)-3-(benzo[d][1,3]dioxol-5-yl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[(2-pyridin-3-ylpyridin-3-yl)methyl]urea
• InChI: InChI=1S/C19H16N4O3/c24-19(23-15-5-6-16-17(9-15)26-12-25-16)22-11-14-4-2-8-21-18(14)13-3-1-7-20-10-13/h1-10H,11-12H2,(H2,22,23,24)
• InChI Key: DZZQSPDSFRIKPG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)NCC3=C(N=CC=C3)C4=CN=CC=C4
• Molecular Formula: C19H16N4O3
• Molecular Weight: 348.4 g/mol

Description

1-([2,3'-Bipyridin]-3-ylmethyl)-3-(benzo[d][1,3]dioxol-5-yl)urea, also known as BPU, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in the treatment of cancer. BPU is a derivative of the natural product berberine, which has been used in traditional medicine for centuries.

Scientific Research Applications

Virtual Screening and Antitumor Activity

The use of 1-([2,3'-Bipyridin]-3-ylmethyl)-3-(benzo[d][1,3]dioxol-5-yl)urea derivatives in virtual screening targeting the urokinase receptor has shown promise in the inhibition of breast tumor metastasis. Synthesis and pharmacokinetic characterization of analogues have demonstrated their potential in blocking angiogenesis and inducing apoptosis, showcasing their antitumor activities. Specifically, one analogue demonstrated a significant reduction in tumor volumes in animal models, highlighting its potential as a starting point for the development of new antitumor compounds (Wang et al., 2011).

Antimicrobial Activity

Compounds related to 1-([2,3'-Bipyridin]-3-ylmethyl)-3-(benzo[d][1,3]dioxol-5-yl)urea have been evaluated for their antimicrobial activity. Notably, N-(substituted)-N'-(2,3-dihydro-2-oxido-5-benzoyl-1H-1,3,2-benzodiazaphosphol-2-yl) ureas exhibited significant antimicrobial properties against a variety of bacterial and fungal pathogens. These findings underscore the potential of such compounds in the development of new antimicrobial agents (Reddy, Reddy, & Raju, 2003).

Antioxidant Properties

Research into the antioxidant properties of derivatives similar to 1-([2,3'-Bipyridin]-3-ylmethyl)-3-(benzo[d][1,3]dioxol-5-yl)urea has uncovered their potential in scavenging free radicals. One study focusing on the synthesis and characterization of such derivatives highlighted their high antioxidant activities, suggesting their applicability in mitigating oxidative stress-related conditions (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).

Coordination Chemistry and Molecular Devices

Investigations into the coordination chemistry of 1-([2,3'-Bipyridin]-3-ylmethyl)-3-(benzo[d][1,3]dioxol-5-yl)urea derivatives have revealed their utility in the synthesis of complex molecular devices. Studies have demonstrated the ability of these compounds to undergo photoisomerization and complexation, leading to the self-assembly of molecular devices. This application is particularly relevant in the development of novel materials and sensors (Lock et al., 2004).